(Z)-methyl 2-(2-(isobutyrylimino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(2-methylpropanoylimino)-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C14H16N2O3S/c1-9(2)13(18)15-14-16(8-12(17)19-3)10-6-4-5-7-11(10)20-14/h4-7,9H,8H2,1-3H3
• InChI Key: VTOTZFBRESOEDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N=C1N(C2=CC=CC=C2S1)CC(=O)OC
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

Benzo[d]thiazole derivatives are a class of compounds that have been studied for various applications. They are known to exhibit a wide range of biological activities and are used in the development of pharmaceuticals.

Synthesis Analysis

The synthesis of benzo[d]thiazole derivatives often involves reactions such as Sonogashira coupling. The reaction conditions can vary, and the yield can be influenced by factors such as temperature and solvent.

Molecular Structure Analysis

The molecular structure of benzo[d]thiazole derivatives can be elucidated through techniques such as NMR spectroscopy. The structure-property relationships of these compounds are important for their applications.

Chemical Reactions Analysis

Benzo[d]thiazole derivatives can undergo various chemical reactions. For example, they can form organogels under certain conditions.

Physical And Chemical Properties Analysis

Benzo[d]thiazole derivatives can exhibit a range of physical and chemical properties. For example, they can form thermally stable gels and can respond to pH changes or the presence of metal cations.

Scientific Research Applications

Synthesis and Chemical Properties

• Benzothiazole derivatives have been explored for their role in the synthesis of pharmaceuticals, particularly as intermediates in the production of cephalosporin antibiotics. For example, a study demonstrated the preparation of a Z-isomer of 2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(methoxyimino)acetic acid, which is a key acyl moiety in fourth-generation cephalosporins. This synthesis involved multiple steps, including skeletal rearrangement and O-methylation, highlighting the versatility of benzothiazole derivatives in complex organic synthesis (Tatsuta et al., 1994).

Mechanism of Action

The mechanism of action of benzo[d]thiazole derivatives can depend on their specific structure and the application. For instance, some derivatives have been found to inhibit tyrosinase, an enzyme involved in melanogenesis.

Future Directions

Research on benzo[d]thiazole derivatives is ongoing, and these compounds continue to be explored for various applications, including their use in organic field-effect transistors and as pharmaceutical crystallization media.